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Introduction
5,5'-dithiobis-(2-nitrobenzoic acid), commonly known as DTNB or Ellman's Reagent, is a

versatile, water-soluble compound essential for the quantification of free sulfhydryl (thiol)

groups in a solution.[1] Developed by George L. Ellman in 1959, this reagent has become a

staple in biochemical and pharmaceutical research for its specificity towards -SH groups at

neutral pH, its high molar extinction coefficient, and rapid reaction time.[1][2] The reaction

between DTNB and a free sulfhydryl group yields a mixed disulfide and 2-nitro-5-thiobenzoic

acid (TNB²⁻).[1] The resulting TNB²⁻ anion has a distinct yellow color, which can be quantified

spectrophotometrically by measuring its absorbance at 412 nm.[2][3] This allows for the

accurate determination of thiol concentrations in various samples, including proteins, peptides,

and other biological molecules.

This document provides detailed protocols for the preparation of DTNB stock and working

solutions, crucial for obtaining reliable and reproducible results in sulfhydryl quantification

assays.

Data Presentation: Quantitative Summary
The following tables summarize the key quantitative data for the preparation and use of DTNB
solutions.
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Table 1: Properties of DTNB (Ellman's Reagent)

Property Value Reference

Chemical Name
5,5'-dithio-bis-(2-nitrobenzoic

acid)
[1]

Molecular Formula C₁₄H₈N₂O₈S₂ [4]

Molecular Weight 396.35 g/mol ---

CAS Number 69-78-3 [4]

Molar Extinction Coefficient (ε)

of TNB²⁻ at 412 nm
14,150 M⁻¹cm⁻¹ [1][2]

Table 2: Preparation of DTNB Stock Solutions

Solvent
Concentrati
on

Preparation Storage Stability Reference

DMSO 10 mM

Dissolve 40

mg of DTNB

in 10 mL of

DMSO.

4°C,

protected

from light.

Up to 3

months.
[5]

Ethanol
8 mg/mL (~20

mM)

Dissolve

DTNB in

ethanol.

--- --- [6][7]

Reaction

Buffer (e.g.,

0.1 M

Phosphate,

pH 7.2, 0.1

mM EDTA)

~5 mM

Dissolve

DTNB in the

buffer.

0-5°C,

protected

from light.

> 2 months. [6][7]

Table 3: Preparation of DTNB Working Solutions
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Buffer
Concentrati
on

Preparation
from Stock

Storage Stability Reference

0.1 M Tris-

HCl, pH 7.5
0.1 mM

Dilute 10 mM

DMSO stock

1:100.

Prepare

fresh.
--- [5]

0.1 M Sodium

Phosphate,

pH 8.0, 1 mM

EDTA

4 mg/mL (~10

mM)

Dissolve 4

mg of DTNB

in 1 mL of

buffer.

Prepare

fresh,

protected

from light.

1 week. [1][8]

PBS, pH 7.2 ---
Prepare in

PBS.
--- 1-2 days. [1]

Experimental Protocols
Protocol 1: Preparation of 10 mM DTNB Stock Solution
in DMSO
This protocol is recommended for creating a stable, concentrated stock solution that can be

stored for an extended period.

Materials:

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber vials

Analytical balance

Vortex mixer

Procedure:

Weigh out 40 mg of DTNB powder using an analytical balance.
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Transfer the DTNB powder to a suitable container (e.g., a 15 mL conical tube).

Add 10 mL of DMSO to the tube.[5]

Vortex the mixture thoroughly until the DTNB is completely dissolved. The solution should be

a clear, yellow-to-orange color.

Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes or amber

vials to avoid repeated freeze-thaw cycles.

Store the aliquots at 4°C, protected from light, for up to 3 months.[5]

Protocol 2: Preparation of a 0.1 mM DTNB Working
Solution in Tris Buffer
This protocol describes the dilution of the DMSO stock solution to a working concentration

suitable for most sulfhydryl assays.

Materials:

10 mM DTNB stock solution in DMSO (from Protocol 1)

0.1 M Tris-HCl buffer, pH 7.5

Sterile conical tubes

Procedure:

Prepare 0.1 M Tris-HCl buffer and adjust the pH to 7.5.

To prepare the working solution, perform a 1:100 dilution of the 10 mM DTNB stock solution.

For example, to make 10 mL of working solution, add 100 µL of the 10 mM DTNB stock to

9.9 mL of 0.1 M Tris-HCl, pH 7.5.[5]

Mix the solution gently by inverting the tube.

This working solution should be prepared fresh before each experiment for optimal

performance.
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Protocol 3: Preparation of DTNB Working Solution
directly in Phosphate Buffer
This protocol is suitable for when a fresh working solution is prepared for immediate use

without an intermediate stock.

Materials:

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) powder

Reaction Buffer: 0.1 M Sodium Phosphate, pH 8.0, containing 1 mM EDTA[1][8]

Analytical balance

pH meter

Stir plate and stir bar (optional)

Procedure:

Prepare the Reaction Buffer (0.1 M Sodium Phosphate, 1 mM EDTA) and adjust the pH to

8.0.[8]

Weigh out 4 mg of DTNB powder.[8]

Dissolve the DTNB in 1 mL of the Reaction Buffer.[8] Gentle stirring or slight warming may

aid in dissolution.[9]

Ensure the DTNB is fully dissolved before use.

This solution should be prepared fresh and protected from light.[8] It is stable for about one

week when stored at 4°C.[1]

Visualizations
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Materials Procedure

DTNB Powder 1. Weigh 40 mg DTNB

DMSO

2. Add 10 mL DMSO 3. Vortex to Dissolve 4. Aliquot 5. Store at 4°C

Click to download full resolution via product page

Caption: Workflow for preparing 10 mM DTNB stock solution in DMSO.

Materials

Procedure

10 mM DTNB Stock

1. Dilute Stock 1:100 in Buffer

Buffer (e.g., Tris)

2. Mix Gently 3. Use Fresh

Click to download full resolution via product page

Caption: Workflow for preparing DTNB working solution from a stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1670978?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670978?utm_src=pdf-body
https://www.benchchem.com/product/b1670978?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DTNB (Colorless)

Thiol-Disulfide Exchange

R-SH (Thiol Group)

TNB²⁻ (Yellow Anion) R-S-S-TNB (Mixed Disulfide)

Measure Absorbance at 412 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of DTNB Stock and Working Solutions:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670978#how-to-prepare-dtnb-stock-and-working-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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